Cas no 127488-93-1 (DL-Lysine-6-13C dihydrochloride)

• Product Name: DL-Lysine-6-13C dihydrochloride
• CAS No: 127488-93-1
• MF: C₆H₁₆Cl₂N₂O₂
• MW: 220.102094650269
• CID: 897521
• Update Time: 2023-08-02

DL-Lysine-6-13C dihydrochloride Chemical and Physical Properties

Names and Identifiers

• DL-LYSINE-6-13C 2HCL
• DL-Lysine-6-13C dihydrochloride
• DL-Lysine-6-13C dihydrochloride

• Inchi： 1S/C6H14N2O2.2ClH/c7-4-2-1-3-5(8)6(9)10;;/h5H,1-4,7-8H2,(H,9,10);2*1H/i4+1;;
• InChI Key： JBBURJFZIMRPCZ-KBPZJAOKSA-N
• SMILES： Cl.Cl.OC(C(CCC[13CH2]N)N)=O

Computed Properties

• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 106
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 89.3

Experimental Properties

• Melting Point: 190 °C(lit.)